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Compound of Interest

Compound Name:
tert-Butyl (6-chloropyridin-2-

yl)carbamate

Cat. No.: B069070 Get Quote

An In-Depth Technical Guide to tert-Butyl (6-
chloropyridin-2-yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of tert-Butyl (6-chloropyridin-2-yl)carbamate, a key building block in modern

medicinal chemistry. This document details its structural characteristics, physicochemical

parameters, and includes a detailed experimental protocol for its synthesis and purification. All

quantitative data is presented in clear, tabular format, and a logical workflow for its preparation

is provided.

Core Properties and Data
Tert-Butyl (6-chloropyridin-2-yl)carbamate, also known as 2-(Boc-amino)-6-chloropyridine, is

a stable, solid organic compound. Its molecular structure features a pyridine ring substituted

with a chlorine atom and a tert-butoxycarbonyl (Boc) protected amine group. This protecting

group strategy is crucial in multi-step organic syntheses, allowing for selective reactions at

other sites of the molecule.
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The key physical properties of tert-Butyl (6-chloropyridin-2-yl)carbamate are summarized in

the table below. These parameters are essential for its handling, storage, and use in various

experimental setups.

Property Value Reference

Molecular Formula C₁₀H₁₃ClN₂O₂ [1]

Molecular Weight 228.67 g/mol [1]

Appearance White to off-white solid

Melting Point 87.5-89 °C [2]

Boiling Point (Predicted) 282.2 ± 25.0 °C at 760 mmHg [2]

Density (Predicted) 1.245 ± 0.06 g/cm³ [2]

Solubility
Soluble in polar organic

solvents.
[3]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[2]

Chemical Identifiers
For unambiguous identification, the following chemical identifiers are provided.
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Identifier Value Reference

CAS Number 159603-71-1 [1]

PubChem CID 11253185 [1]

IUPAC Name
tert-butyl N-(6-chloropyridin-2-

yl)carbamate
[1]

InChI

InChI=1S/C10H13ClN2O2/c1-

10(2,3)15-9(14)13-8-6-4-5-

7(11)12-8/h4-6H,1-3H3,

(H,12,13,14)

[1]

InChIKey
UEYNRRQJJHZENW-

UHFFFAOYSA-N
[1]

Canonical SMILES

CC(C)

(C)OC(=O)NC1=NC(=CC=C1)

Cl

[1]

Synthesis and Purification
The synthesis of tert-Butyl (6-chloropyridin-2-yl)carbamate is typically achieved through the

N-protection of 2-amino-6-chloropyridine using di-tert-butyl dicarbonate (Boc₂O). This reaction

is a standard procedure in organic synthesis for the protection of amine functionalities.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of tert-Butyl (6-
chloropyridin-2-yl)carbamate.
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Stir at room temperature

Extract with Organic Solvent

Wash Organic Layer
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tert-Butyl (6-chloropyridin-2-yl)carbamate

Click to download full resolution via product page

Caption: General workflow for the synthesis of tert-Butyl (6-chloropyridin-2-yl)carbamate.
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Detailed Experimental Protocol
This protocol provides a detailed method for the synthesis and purification of tert-Butyl (6-
chloropyridin-2-yl)carbamate.

Materials:

2-Amino-6-chloropyridine

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (TEA)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate (EtOAc)

Hexanes

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of 2-amino-6-chloropyridine (1.0 eq) in anhydrous THF, add

triethylamine (1.5 eq).

Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.2 eq)

portion-wise at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up:
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Once the reaction is complete, quench the reaction by adding saturated aqueous NaHCO₃

solution.

Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

gradient of ethyl acetate in hexanes to afford the pure tert-Butyl (6-chloropyridin-2-
yl)carbamate as a white to off-white solid.

Chemical Reactivity and Applications
Tert-Butyl (6-chloropyridin-2-yl)carbamate is a versatile intermediate in organic synthesis,

primarily used in the construction of more complex molecules.

N-Protection: The Boc group serves as an effective protecting group for the amino

functionality, allowing for reactions to be carried out on the pyridine ring, such as nucleophilic

aromatic substitution at the chlorine-bearing carbon.

Deprotection: The Boc group can be readily removed under acidic conditions, typically using

trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in an organic

solvent, to regenerate the free amine.[4][5] This orthogonality is a key feature in multi-step

synthesis.

Cross-Coupling Reactions: The chloro-substituted pyridine ring can participate in various

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to form C-C

or C-N bonds, enabling the synthesis of a wide range of substituted pyridine derivatives.

Medicinal Chemistry: This compound is a valuable building block in the synthesis of

pharmaceutically active compounds, including kinase inhibitors and other therapeutic agents.

[2]

Safety and Handling
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Appropriate safety precautions should be taken when handling tert-Butyl (6-chloropyridin-2-
yl)carbamate.

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[1]

Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible substances. For long-term storage, maintaining a temperature of 2-8°C under

an inert atmosphere is recommended.[2]

Spectral Data
Detailed spectral data for the characterization of tert-Butyl (6-chloropyridin-2-yl)carbamate
is crucial for confirming its identity and purity. Representative data from similar Boc-protected

amines are provided for reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

protons on the pyridine ring, typically in the aromatic region (δ 7-8 ppm). A singlet for the

nine equivalent protons of the tert-butyl group will be observed in the upfield region (around

δ 1.5 ppm). A broad singlet for the N-H proton of the carbamate will also be present.

¹³C NMR: The carbon NMR spectrum will display signals for the carbons of the pyridine ring,

the carbonyl carbon of the carbamate group (around δ 150-155 ppm), the quaternary carbon

of the tert-butyl group (around δ 80 ppm), and the methyl carbons of the tert-butyl group

(around δ 28 ppm).
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Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the N-H stretching of the

carbamate (around 3300-3400 cm⁻¹), C=O stretching of the carbamate (around 1700-1725

cm⁻¹), and C-N stretching, as well as aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum will

show the molecular ion peak [M]⁺ and/or the protonated molecular ion peak [M+H]⁺, along with

characteristic fragmentation patterns, such as the loss of the tert-butyl group or the entire Boc

group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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